1,1-diethoxy-N,N-dimethylethanamine

Specification

• CAS No.: 19429-85-7
• Molecular Formula: C8H19NO2
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 1,1-diethoxy-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C8H19NO2/c1-6-10-8(3,9(4)5)11-7-2/h6-7H2,1-5H3
• Standard InChI Key: XUFDMPZZAIRCGV-UHFFFAOYSA-N
• SMILES: CCOC(C)(N(C)C)OCC
• Canonical SMILES: CCOC(C)(N(C)C)OCC

Introduction

Chemical Identity and Structure

Basic Information

1,1-Diethoxy-N,N-dimethylethanamine is characterized by a combination of acetal and amine functional groups. The basic identification details of this compound are summarized in the following table:

Parameter	Information
Chemical Name	Ethanamine, 1,1-diethoxy-N,N-dimethyl-
CAS Number	19429-85-7
Molecular Formula	C8H19NO2
Molecular Weight	161.24 g/mol
MDL Number	MFCD16876715
SMILE Code	CC(OCC)(N(C)C)OCC

This compound is also known by several synonyms, including 1,1-Diethoxy-N,N-diMethylethanaMine and N,N-DIMETHYLACETAMIDE DIETHYL ACETAL.

Structural Characteristics

The structure of 1,1-diethoxy-N,N-dimethylethanamine contains a central carbon atom bonded to two ethoxy groups (OCH2CH3), a dimethylamino group (N(CH3)2), and a methyl group (CH3). This arrangement gives the molecule unique reactivity characteristics:

• The nitrogen atom with its dimethyl substitution provides electron-donating properties

• The two ethoxy groups offer potential leaving group capabilities

• The central carbon represents a reactive center for various chemical transformations

The structural features of this compound make it potentially useful in organic synthesis applications, particularly in reactions requiring selective functionalization.

Chemical Classification

1,1-Diethoxy-N,N-dimethylethanamine belongs to multiple chemical classes:

• Acetals (due to the 1,1-diethoxy functionality)

• Tertiary amines (due to the N,N-dimethyl group)

• Ethers (due to the ethoxy groups)

This multi-functional classification contributes to its versatility in chemical reactions and potential applications in organic synthesis.

Physical and Chemical Properties

Important Physical Constants

While comprehensive physical property data is limited in the available literature, the molecular properties of 1,1-diethoxy-N,N-dimethylethanamine include:

Property	Value
Molecular Weight	161.24 g/mol
Purity (commercial)	>95% to >98%

The compound should be stored in a cool, dry place for long-term preservation of its chemical integrity.

Hazard Statement	Code
Causes skin irritation	H315
Causes serious eye irritation	H319
May cause respiratory irritation	H335

The compound carries the signal word "Warning" under GHS guidelines, indicating moderate hazard potential.

Precautionary Statement	Code
Avoid breathing dust/fume/gas/mist/vapors/spray	P261
Wash thoroughly after handling	P264
Use only outdoors or in a well-ventilated area	P271
Wear protective gloves/protective clothing/eye protection/face protection	P280
IF ON SKIN: Wash with plenty of water	P302+P352
IF INHALED: Remove person to fresh air and keep comfortable for breathing	P304+P340
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	P305+P351+P338

Additional precautionary measures include seeking medical attention if skin or eye irritation persists and storing the compound in a well-ventilated place with the container tightly closed.

Manufacturer/Supplier	Product Number	Purity	Package Size	Price (USD)	Updated
American Custom Chemicals Corporation	CHM0386575	95.00%	5 mg	$505.48	2021-12-16
Crysdot	CD13019256	95+%	1 g	$455.00	2021-12-16
AKSci	0063AB	95%	Not specified	Not specified	2025-04-08
Anaxlab	Ax-16076	>98%	Not specified	Not specified	2025-03-01

As indicated in the table, the compound is available in various quantities and purity grades, with prices reflecting its specialized nature in chemical research.

Related Compounds and Context

Structural Analogs

Several compounds share structural similarities with 1,1-diethoxy-N,N-dimethylethanamine, including:

• N,N-Dimethylformamide dimethyl acetal (DMFDMA) - a versatile reagent used in gas chromatography, as a protecting group, and as a C1 synthon in heterocyclic synthesis

• 1,1-Diethoxy-N,N-dimethylmethanamine - a compound with similar structure but different chemical properties and applications

These related compounds offer insight into the potential applications and reactivity patterns of 1,1-diethoxy-N,N-dimethylethanamine, though direct extrapolation of properties should be approached with caution due to structural differences.

Research Context

The broader context of acetals and amines in organic chemistry suggests potential applications for 1,1-diethoxy-N,N-dimethylethanamine:

• As a specialized reagent in organic synthesis

• Potentially as a protective group in multi-step organic syntheses

• As a derivatizing agent in analytical chemistry